Cas no 2034384-54-6 (N-{3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}-2-4-(propane-2-sulfonyl)phenylacetamide)

• Product Name: N-{3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}-2-4-(propane-2-sulfonyl)phenylacetamide
• CAS No: 2034384-54-6
• MF: C₁₈H₂₁N₅O₄S
• MW: 403.45544219017
• CID: 6594714
• PubChem ID: 119104926
• Update Time: 2025-07-08

N-{3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}-2-4-(propane-2-sulfonyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-{3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}-2-4-(propane-2-sulfonyl)phenylacetamide
• F6559-3301
• N-[[3-(1-methylpyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl]-2-(4-propan-2-ylsulfonylphenyl)acetamide
• AKOS026698503
• 2034384-54-6
• 2-(4-(isopropylsulfonyl)phenyl)-N-((3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)acetamide
• N-{[3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}-2-[4-(propane-2-sulfonyl)phenyl]acetamide

• Inchi： 1S/C18H21N5O4S/c1-12(2)28(25,26)15-6-4-13(5-7-15)8-16(24)19-10-17-21-18(22-27-17)14-9-20-23(3)11-14/h4-7,9,11-12H,8,10H2,1-3H3,(H,19,24)
• InChI Key： MIXVOMMIBPAYRV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(CC(NCC2=NC(C3C=NN(C)C=3)=NO2)=O)=CC=1)(C(C)C)(=O)=O

Computed Properties

• Exact Mass: 403.13142534g/mol
• Monoisotopic Mass: 403.13142534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 128Ų

Additional information on N-{3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}-2-4-(propane-2-sulfonyl)phenylacetamide

Introduction to N-{3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}-2-4-(propane-2-sulfonyl)phenylacetamide (CAS No. 2034384-54-6)

N-{3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}-2-4-(propane-2-sulfonyl)phenylacetamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 2034384-54-6, belongs to a class of molecules that exhibit promising characteristics for further development in drug discovery and therapeutic applications.

The molecular structure of N-{3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}-2-4-(propane-2-sulfonyl)phenylacetamide incorporates several key functional groups that contribute to its reactivity and interaction with biological targets. The presence of a 1-methyl-1H-pyrazole moiety and a 1,2,4-triazole ring suggests potential binding affinities with enzymes and receptors involved in various metabolic pathways. Additionally, the sulfonyl group at the phenyl ring enhances the compound's solubility and bioavailability, making it a candidate for oral administration.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies indicate that the N-{3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-triazole core can interact with heme-containing enzymes and may serve as a scaffold for developing novel antiviral and anticancer agents. The propane sulfonic acid moiety further modulates the compound's pharmacokinetic profile, improving its metabolic stability and reducing potential side effects.

In vitro experiments have demonstrated that N-{3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-triazole derivatives exhibit inhibitory effects on several key enzymes implicated in inflammation and oxidative stress. These findings align with the growing interest in targeting these pathways for therapeutic intervention. The compound's ability to modulate enzyme activity without significant off-target effects makes it an attractive candidate for further preclinical development.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex triazole ring system efficiently. The introduction of the sulfonyl group at the phenyl ring was achieved through nucleophilic aromatic substitution, a reaction that highlights the versatility of this molecular framework.

Current research is focused on optimizing synthetic routes to improve scalability while maintaining high enantiomeric purity. This is crucial for pharmaceutical applications where stereochemistry plays a critical role in biological activity. Techniques such as chiral resolution and asymmetric synthesis are being explored to achieve these objectives.

The pharmacological profile of N-{3-(1-methyl-pyrazolyl)-triazole derivatives has been extensively studied in recent years. Preclinical data suggest that these compounds exhibit potent anti-inflammatory properties by inhibiting key pro-inflammatory cytokines and enzymes. Furthermore, their interaction with heme-containing proteins like cytochrome P450 enzymes indicates potential applications in metabolic disorders.

One of the most compelling aspects of this compound is its dual functionality—the ability to engage multiple biological targets simultaneously. This polypharmacological approach has gained traction in drug discovery as it can lead to synergistic effects and reduce the likelihood of resistance development. The N-{3-(methyl-pyrazol)-triazole scaffold serves as an ideal platform for exploring such interactions.

The regulatory landscape for novel pharmaceutical compounds requires rigorous evaluation before clinical translation. N-{3-(methyl-pyrazol)-triazole derivatives are currently undergoing preclinical safety assessments to determine their toxicity profiles and optimal dosing regimens. These studies are essential for ensuring patient safety while maximizing therapeutic efficacy.

Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the development pipeline for this class of compounds. By leveraging cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design (SBDD), researchers are identifying new analogs with improved pharmacological properties.

The future prospects for N-{3-(methyl-pyrazol)-triazole derivatives are promising, with several clinical trials expected to commence in the near future. These trials aim to validate their efficacy in treating inflammatory diseases, cancer, and other disorders characterized by dysregulated enzyme activity. The compound's unique structural features position it as a cornerstone in next-generation therapeutics.